![molecular formula C8H13ClN2 B2982519 6-Azaspiro[2.5]octane-2-carbonitrile;hydrochloride CAS No. 2309465-97-0](/img/structure/B2982519.png)
6-Azaspiro[2.5]octane-2-carbonitrile;hydrochloride
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Overview
Description
“6-Azaspiro[2.5]octane-2-carbonitrile;hydrochloride” is a chemical compound with the CAS Number: 2309465-97-0 . It has a molecular weight of 172.66 . The compound is stored at a temperature of 4 degrees Celsius and is in powder form .
Molecular Structure Analysis
The InChI code for “this compound” is1S/C8H12N2.ClH/c9-6-7-5-8(7)1-3-10-4-2-8;/h7,10H,1-5H2;1H
. This code provides a standard way to encode the compound’s molecular structure.
Scientific Research Applications
Diversity-oriented Synthesis of Azaspirocycles
Multicomponent condensation has been employed for the rapid access to omega-unsaturated dicyclopropylmethylamines, which are novel building blocks. These compounds are converted into heterocyclic azaspirocycles like 5-azaspiro[2.4]heptanes, 5-azaspiro-[2.5]octanes, and 5-azaspiro[2.6]nonanes through selective ring-closing metathesis, epoxide opening, or reductive amination. The resultant functionalized pyrrolidines, piperidines, and azepines are significant scaffolds for drug discovery due to their chemical diversity and potential biological activities (Wipf, Stephenson, & Walczak, 2004).
Electrophilic Amination
Electrophilic amination of C-H-acidic compounds with 1-Oxa-2-azaspiro[2.5]octane explores the interactions with malonic and cyanoacetic acid derivatives among other C-H acids. The process leads to the introduction of a hydroxycyclohexylamino group at the acidic position, followed by various stabilization reactions of the intermediate compound. This methodology outlines an innovative approach to producing disubstituted 1,4-diazaspiro[4.5]decanones, showcasing the versatility of azaspirocycles in synthesizing complex heterocyclic structures (Andreae, Schmitz, Wulf, & Schulz, 1992).
Efficient Synthesis of Azaspirocyclic Core Structures
An efficient strategy for constructing the 6-azaspiro[4.5]decane ring system has been developed using the intramolecular ene reaction of acylnitroso compounds. This process yields spirocyclic ene products as single diastereomers, which are then ethynylated in a highly stereoselective manner. This synthesis pathway is pivotal for generating the azaspirodecane core of halichlorine and pinnaic acids, highlighting the importance of azaspirocycles in the synthesis of complex marine natural products (Matsumura, Aoyagi, & Kibayashi, 2003).
Novel Synthesis Approaches
Novel synthesis methods have been developed for 1, 6, 7, 9-tetrasubstituted 8-oxo-1-azaspiro[4.4]nonanes and other azaspirocyclic compounds, demonstrating the synthetic utility of azaspirocycles in creating diverse and complex molecular architectures. These approaches provide access to novel compounds with potential applications in medicinal chemistry and drug discovery (Gravestock & McKenzie, 2002; Ogurtsov & Rakitin, 2020).
Safety and Hazards
The compound has several hazard statements: H302, H312, H315, H319, H332, H335 . These codes indicate various hazards, such as harmful if swallowed (H302), harmful in contact with skin (H312), causes skin irritation (H315), causes serious eye irritation (H319), harmful if inhaled (H332), and may cause respiratory irritation (H335) . The compound also has several precautionary statements, including P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P363, P403+P233, P405, P501 .
Properties
IUPAC Name |
6-azaspiro[2.5]octane-2-carbonitrile;hydrochloride |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H12N2.ClH/c9-6-7-5-8(7)1-3-10-4-2-8;/h7,10H,1-5H2;1H |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
URPMUVUCJZJMEA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CNCCC12CC2C#N.Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H13ClN2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
172.65 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
2309465-97-0 |
Source
|
Record name | 6-azaspiro[2.5]octane-1-carbonitrile hydrochloride | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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